Cas no 30276-97-2 (2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate)
30276-97-2 structure
Product Name:2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
CAS No:30276-97-2
MF:C9H9NOS
MW:179.238860845566
CID:2664247
PubChem ID:591726
Update Time:2024-02-29
2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate Chemical and Physical Properties
Names and Identifiers
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- 2,5-dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
- 2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
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- Inchi: 1S/C9H9NOS/c1-6-3-4-8(11)9-10(6)5-7(2)12-9/h3-5H,1-2H3
- InChI Key: YNYFTFCERSSKLF-UHFFFAOYSA-N
- SMILES: S1C(C)=C[N+]2C(C)=CC=C(C1=2)[O-]
Computed Properties
- Exact Mass: 179.04048508g/mol
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- XLogP3: 3.9
2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
30276-97-2 (2,5-Dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate) Related Products
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